Cas no 503300-35-4 (2,4-Dioxo-N-phenylpentanamide)

2,4-Dioxo-N-phenylpentanamide is a versatile chemical intermediate characterized by its diketone and amide functional groups. This compound is particularly valuable in organic synthesis, where it serves as a precursor for the preparation of heterocyclic compounds and pharmaceutical agents. Its structural features enable participation in condensation and cyclization reactions, making it useful in the development of bioactive molecules. The phenyl and carbonyl groups enhance its reactivity, facilitating modifications for targeted applications. With a well-defined molecular structure, it offers consistency in synthetic pathways, ensuring reproducible results. Suitable for research and industrial use, this compound is handled under standard laboratory conditions, emphasizing purity and stability for optimal performance.

2,4-Dioxo-N-phenylpentanamide structure

Product Name:2,4-Dioxo-N-phenylpentanamide

CAS No:503300-35-4

MF:C₁₁H₁₁NO₃

MW:205.209943056107

CID:1026168

PubChem ID:22151109

Update Time:2025-06-14

2,4-Dioxo-N-phenylpentanamide Chemical and Physical Properties

Names and Identifiers

- 2,4-Dioxo-N-phenylpentanamide
- 2,4-Dioxo-N-phenylpentamide
- 503300-35-4
- SCHEMBL9773047
- DTXSID80622981
- Inchi： 1S/C11H11NO3/c1-8(13)7-10(14)11(15)12-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,12,15)
- InChI Key： ASXCLNQAWIXZCB-UHFFFAOYSA-N
- SMILES： O=C(C(NC1C=CC=CC=1)=O)CC(C)=O

Computed Properties

Exact Mass: 205.07389321g/mol
Monoisotopic Mass: 205.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 63.2Å²

2,4-Dioxo-N-phenylpentanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118289-1g	2,4-Dioxo-N-phenylpentanamide	503300-35-4	95%	1g	$798.72	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1736882-1g	2,4-Dioxo-n-phenylpentanamide	503300-35-4	98%	1g	￥8064.00	2024-05-11
Crysdot LLC	CD12067498-1g	2,4-Dioxo-N-phenylpentanamide	503300-35-4	95+%	1g	$947	2024-07-24

2,4-Dioxo-N-phenylpentanamide Related Literature

1. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
2. Fe3O4@SiO2 core–shell nanoparticles for biomedical purposes: adverse effects on blood cells†

C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
3. Exciton manipulation in rippled transition metal dichalcogenides†

Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
4. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
5. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203

Additional information on 2,4-Dioxo-N-phenylpentanamide

Comprehensive Overview of 2,4-Dioxo-N-phenylpentanamide (CAS No. 503300-35-4): Properties, Applications, and Industry Insights

2,4-Dioxo-N-phenylpentanamide, identified by its CAS number 503300-35-4, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This molecule features a unique diketone structure combined with an N-phenyl amide moiety, making it a versatile intermediate for synthesizing bioactive derivatives. Its molecular formula, C₁₁H₁₁NO₃, and precise chemical properties have spurred interest in its potential for drug discovery and crop protection formulations.

Recent studies highlight the role of 2,4-Dioxo-N-phenylpentanamide in modulating enzymatic pathways, particularly those involving kinase inhibition. Researchers are exploring its derivatives for applications in metabolic disorder therapeutics, aligning with the growing demand for diabetes management solutions. The compound's structural adaptability allows for modifications that enhance bioavailability—a key focus area in modern pharmacokinetic optimization.

In agrochemical contexts, CAS 503300-35-4 demonstrates promise as a precursor for plant growth regulators. With increasing global emphasis on sustainable agriculture, its potential to develop low-environmental-impact formulations resonates with current green chemistry trends. Industry reports suggest its derivatives may improve stress tolerance in crops, addressing climate-change-related agricultural challenges.

The synthesis of 2,4-Dioxo-N-phenylpentanamide typically involves condensation reactions between phenylamine and diketone precursors under controlled conditions. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent pharmaceutical-grade standards. Storage recommendations emphasize protection from UV degradation, with stability maintained at 2-8°C in amber glass containers.

Market analysts note rising demand for CAS 503300-35-4 in Asia-Pacific research hubs, driven by investments in precision medicine and bioactive intermediates. Regulatory compliance with REACH and FDA guidelines ensures its safe handling in industrial settings. Ongoing patent filings related to its crystal polymorphs indicate commercial potential for optimized formulation stability.

Future research directions may explore 2,4-Dioxo-N-phenylpentanamide's utility in bioconjugation techniques for targeted drug delivery, leveraging its reactive carbonyl groups. Collaborative studies between academia and industry aim to unlock its full potential while addressing scalability challenges in large-scale production—a critical factor for cost-effective manufacturing.